Cas no 126739-85-3 (N'-methylpropanedithioamide)

N'-Methylpropanedithioamide is a sulfur-containing organic compound characterized by its dithioamide functional group. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly as a precursor for heterocyclic compounds and metal chelators. Its methyl substitution enhances stability while retaining nucleophilic properties at the sulfur sites. The compound’s bifunctional nature allows for selective modifications, enabling applications in coordination chemistry and ligand design. It is typically employed in controlled environments due to its sensitivity to oxidation. Handling requires standard precautions for thioamides, including inert atmosphere use when necessary. Its balanced lipophilicity and electron density make it suitable for specialized pharmaceutical and agrochemical intermediates.

N'-methylpropanedithioamide structure

Product Name:N'-methylpropanedithioamide

CAS No:126739-85-3

MF:C₄H₈N₂S₂

MW:148.249717712402

MDL:MFCD06245140

CID:5148811

Update Time:2025-06-20

N'-methylpropanedithioamide Chemical and Physical Properties

Names and Identifiers

- N-methylpropanedithioamide
- N'-methylpropanedithioamide
- Propanedithioamide, N1-methyl-
- MDL： MFCD06245140
- Inchi： 1S/C4H8N2S2/c1-6-4(8)2-3(5)7/h2H2,1H3,(H2,5,7)(H,6,8)
- InChI Key： YFVWNADYGIJTCE-UHFFFAOYSA-N
- SMILES： S=C(CC(N)=S)NC

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 111
XLogP3: -0.2
Topological Polar Surface Area: 102

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